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Compound of Interest
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Cat. No.: B1583781

In the realms of synthetic chemistry, pharmacology, and materials science, the precise
identification of constitutional isomers is a critical step that underpins subsequent research and
development. Compounds sharing the same molecular formula (CeHal20) but differing in the
arrangement of atoms, such as the six isomers of diiodophenol, can exhibit markedly different
chemical, physical, and biological properties. This guide provides an in-depth spectroscopic
comparison of these isomers, offering a multi-faceted approach to their unambiguous
differentiation using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS).

The causality behind this comparative analysis lies in the principle that the substitution pattern
on the phenol ring creates unique electronic environments. These subtle electronic differences
are magnified into distinct, measurable signals by modern spectroscopic techniques. This guide
is structured to provide not only the reference data but also the foundational protocols and
interpretive logic required for confident isomer characterization.

The Six Constitutional Isomers of Diiodophenol

The six isomers—2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-diiodophenol—present a classic analytical
challenge. Their identical mass and elemental composition render many simple analytical
methods insufficient. A clear visual representation of their structures is the first step in
understanding the analytical task.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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